BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to 2-Bromo-4-
chlorotoluene

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Bromo-4-chlorotoluene

Cat. No.: B1197611

This technical guide provides a comprehensive overview of the chemical properties of 2-
Bromo-4-chlorotoluene, tailored for researchers, scientists, and professionals in drug
development. This document outlines its fundamental molecular characteristics and illustrates a
common synthetic route.

Molecular and Physical Properties

2-Bromo-4-chlorotoluene is a halogenated aromatic compound.[1] Its core structure consists
of a toluene backbone with bromine and chlorine substituents.[1] The IUPAC name for this
compound is 2-bromo-4-chloro-1-methylbenzene.[1][2]

A summary of its key molecular data is presented in the table below for easy reference.

Property Value Source
Molecular Formula C7HeBrCl [1112113114]
Molecular Weight 205.48 g/mol [1112][31[4]
CAS Number 27139-97-5 [1][21[3]
Appearance Clear, colorless liquid [1]
Density 1.54 g/cm3 [3]
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Synthesis of 2-Bromo-4-chlorotoluene

A common method for the synthesis of 2-Bromo-4-chlorotoluene involves the bromination of
4-chlorotoluene. The following section details a representative experimental protocol for this
chemical transformation.

Experimental Protocol: Bromination of 4-chlorotoluene

Objective: To synthesize 2-Bromo-4-chlorotoluene by electrophilic aromatic substitution of 4-
chlorotoluene.

Materials:

e 4-chlorotoluene

e N-Bromosuccinimide (NBS)
 Sulfuric acid (concentrated)

¢ Dichloromethane (DCM)

o Saturated sodium bicarbonate solution
e Anhydrous magnesium sulfate
e Round-bottom flask

o Magnetic stirrer and stir bar

e Reflux condenser

e Separatory funnel

» Rotary evaporator

Procedure:

e In a clean, dry round-bottom flask, dissolve 4-chlorotoluene in dichloromethane.
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o Carefully add N-Bromosuccinimide to the solution.
o Slowly add concentrated sulfuric acid dropwise to the reaction mixture while stirring.

o Attach a reflux condenser and heat the mixture to reflux. Monitor the reaction progress using
Thin Layer Chromatography (TLC).

e Once the reaction is complete, allow the mixture to cool to room temperature.

e Quench the reaction by slowly adding a saturated sodium bicarbonate solution.

o Transfer the mixture to a separatory funnel and extract the organic layer.

e Wash the organic layer with brine, then dry it over anhydrous magnesium sulfate.

« Filter the drying agent and concentrate the organic solvent using a rotary evaporator to
obtain the crude product.

 Purify the crude product by column chromatography to yield pure 2-Bromo-4-
chlorotoluene.

The logical workflow for the synthesis of 2-Bromo-4-chlorotoluene is depicted in the following
diagram.

4-Chlorotoluene

N-Bromosuccinimide Electrophilic Yields
(Brominating Agent) Aromatic Substitution #Biomo-a-chiorotoluene

Sulfuric Acid
(Catalyst)

Click to download full resolution via product page

Synthesis of 2-Bromo-4-chlorotoluene.
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Applications in Research and Development

2-Bromo-4-chlorotoluene serves as a versatile intermediate in organic synthesis.[1] Its
reactive halogen substituents make it a valuable building block in the synthesis of more
complex molecules, including pharmaceuticals and agrochemicals.[1] It is also utilized in
material science for the development of novel polymers.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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